Cas no 861691-37-4 (2"-O-beta-L-galactopyranosylorientin)

• Product Name: 2"-O-beta-L-galactopyranosylorientin
• CAS No: 861691-37-4
• MF: C₂₇H₃₀O₁₆
• MW: 610.517509937286
• CID: 823210
• Update Time: 2025-10-28

2"-O-beta-L-galactopyranosylorientin Chemical and Physical Properties

Names and Identifiers

• 2"-O-beta-L-galactopyranosylorientin
• Orientin 2''-O-β-L-galactoside
• 2""-O-BETA-L-GALORIENTIN
• 2"-O-β-L-Galorientin
• Orientin-2''-O-β-L-galactoside
• 2′′-O-Galactosylorientin
• 2''-O-Beta-L-Galorientin
• Orientin 2''-O-galatoside
• 8-[(2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxym
• 2''-O-beta-L-galactopyranosylorientin
• 2-O-beta-L-galactopyranosylorientin
• LMPK12110515
• 2-(3,4-Dihydroxyphenyl)-8-(2-O-β-L-galactopyranosyl-β-D-glucopyranosyl)-5,7-dihydroxy-4H-1-benzopyran-4-one (ACI)
• 2′′-O-β-L-Galactopyranosylorientin
• Orientin 2′′-O-β-L-galactoside

• Inchi： 1S/C27H30O16/c28-6-15-20(36)22(38)26(43-27-23(39)21(37)19(35)16(7-29)42-27)25(41-15)18-12(33)4-11(32)17-13(34)5-14(40-24(17)18)8-1-2-9(30)10(31)3-8/h1-5,15-16,19-23,25-33,35-39H,6-7H2/t15-,16+,19-,20-,21-,22+,23+,25+,26-,27-/m1/s1
• InChI Key： QQBFHNKJGBCSLG-KLYXJHKJSA-N
• SMILES： OC1C=C(O)C2C(C=C(C3C=CC(O)=C(O)C=3)OC=2C=1[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O[C@@H]1[C@@H](O)[C@H](O)[C@H](O)[C@H](CO)O1)=O

Computed Properties

• Exact Mass: 610.15300
• Monoisotopic Mass: 610.15338487 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277
• Molecular Weight: 610.5
• XLogP3: -1.7

Experimental Properties

• Color/Form: Powder
• Density: 1.87
• Melting Point: 218-220℃
• PSA: 280.43000
• LogP: -2.37850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides
• Flavonoids

Additional information on 2"-O-beta-L-galactopyranosylorientin

Comprehensive Overview of 2"-O-beta-L-galactopyranosylorientin (CAS No. 861691-37-4)

2"-O-beta-L-galactopyranosylorientin, a complex flavonoid glycoside, has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service (CAS) number 861691-37-4, is derived from natural sources and exhibits a range of biological activities that make it a valuable subject of ongoing research.

The molecular structure of 2"-O-beta-L-galactopyranosylorientin is characterized by the presence of a flavonoid core, specifically orientin, which is glycosylated at the 2" position with a beta-L-galactopyranose moiety. This specific glycosylation pattern imparts unique properties to the molecule, influencing its solubility, stability, and biological activity. The detailed structural elucidation of this compound has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), providing a comprehensive understanding of its chemical composition.

In recent years, the biological activities of 2"-O-beta-L-galactopyranosylorientin have been extensively studied. One of the most notable findings is its potent antioxidant activity. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property is particularly relevant in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions, where oxidative stress plays a significant role. Studies have demonstrated that 2"-O-beta-L-galactopyranosylorientin can enhance cellular antioxidant defenses by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Beyond its antioxidant properties, 2"-O-beta-L-galactopyranosylorientin has also been investigated for its anti-inflammatory effects. Inflammatory responses are critical in various pathological conditions, and natural compounds with anti-inflammatory properties are highly sought after for therapeutic applications. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. These findings suggest that 2"-O-beta-L-galactopyranosylorientin could be a promising candidate for the development of anti-inflammatory drugs.

The potential anticancer properties of 2"-O-beta-L-galactopyranosylorientin have also been explored. Studies have shown that this compound can induce apoptosis in cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. Mechanistic investigations have revealed that 2"-O-beta-L-galactopyranosylorientin can modulate key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways. These findings highlight the multifaceted biological activities of this compound and underscore its potential as a therapeutic agent.

In addition to its direct biological effects, 2"-O-beta-L-galactopyranosylorientin has been studied for its potential use in drug delivery systems. The unique glycosylation pattern of this compound allows it to be conjugated with other therapeutic agents, enhancing their solubility and bioavailability. This property makes it an attractive candidate for the development of novel drug formulations with improved pharmacokinetic profiles.

The natural sources of 2"-O-beta-L-galactopyranosylorientin are primarily plants belonging to the family Asteraceae, such as Artemisia species. The extraction and purification processes for this compound have been optimized to ensure high yields and purity levels. These processes typically involve solvent extraction followed by chromatographic separation techniques such as high-performance liquid chromatography (HPLC). The availability of pure forms of this compound has facilitated its use in various research applications.

The safety profile of 2"-O-beta-L-galactopyranosylorientin has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 2"-O-beta-L-galactopyranosylorientin (CAS No. 861691-37-4) is a multifaceted natural product with a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Its unique structural features make it an attractive candidate for various therapeutic applications and drug delivery systems. Ongoing research continues to uncover new aspects of its biological activities and potential uses, positioning it as a promising compound in the field of medicinal chemistry.